Cas no 2138217-67-9 (tert-butyl N-5-(bromomethyl)-2,4-dimethoxyphenylcarbamate)

• Product Name: tert-butyl N-5-(bromomethyl)-2,4-dimethoxyphenylcarbamate
• CAS No: 2138217-67-9
• MF: C₁₄H₂₀BrNO₄
• MW: 346.216903686523
• MDL: MFCD31600437
• CID: 5609585
• PubChem ID: 165486476
• Update Time: 2025-06-09

tert-butyl N-5-(bromomethyl)-2,4-dimethoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-842414
• 2138217-67-9
• tert-butyl N-[5-(bromomethyl)-2,4-dimethoxyphenyl]carbamate
• tert-butyl N-5-(bromomethyl)-2,4-dimethoxyphenylcarbamate

• MDL： MFCD31600437
• Inchi： 1S/C14H20BrNO4/c1-14(2,3)20-13(17)16-10-6-9(8-15)11(18-4)7-12(10)19-5/h6-7H,8H2,1-5H3,(H,16,17)
• InChI Key： FLASLQUBINYWBN-UHFFFAOYSA-N
• SMILES： BrCC1=C(C=C(C(=C1)NC(=O)OC(C)(C)C)OC)OC

Computed Properties

• Exact Mass: 345.05757g/mol
• Monoisotopic Mass: 345.05757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 56.8Ų

Additional information on tert-butyl N-5-(bromomethyl)-2,4-dimethoxyphenylcarbamate

tert-butyl N-5-(bromomethyl)-2,4-dimethoxyphenylcarbamate (CAS No. 2138217-67-9): An Overview of Its Synthesis, Properties, and Applications

tert-butyl N-5-(bromomethyl)-2,4-dimethoxyphenylcarbamate (CAS No. 2138217-67-9) is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features, which include a tert-butyl carbamate group, a bromomethyl substituent, and two methoxy groups on the phenyl ring. These functionalities endow the molecule with a range of chemical properties that make it an attractive candidate for various applications.

The synthesis of tert-butyl N-5-(bromomethyl)-2,4-dimethoxyphenylcarbamate typically involves a multi-step process. One common approach is to start with 5-(bromomethyl)-2,4-dimethoxyaniline, which can be synthesized from 3-bromo-1,2-dimethoxybenzene through a series of reactions including nitration, reduction, and bromination. The resulting amine is then reacted with tert-butyl chloroformate to form the desired carbamate. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In terms of its physical and chemical properties, tert-butyl N-5-(bromomethyl)-2,4-dimethoxyphenylcarbamate is a solid at room temperature with a molecular weight of 369.39 g/mol. It is soluble in common organic solvents such as dichloromethane and ethanol but has limited solubility in water. The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation.

The reactivity of tert-butyl N-5-(bromomethyl)-2,4-dimethoxyphenylcarbamate is primarily centered around the bromomethyl group, which can undergo various substitution reactions. This makes it a valuable intermediate in the synthesis of more complex molecules. For example, the bromomethyl group can be displaced by nucleophiles such as thiols or amines to form thioethers or secondary amines, respectively. These transformations are often facilitated by polar aprotic solvents and base catalysis.

In the context of medicinal chemistry, tert-butyl N-5-(bromomethyl)-2,4-dimethoxyphenylcarbamate has shown promise as a building block for the development of novel therapeutic agents. Recent studies have explored its potential as a precursor for compounds with anti-inflammatory and anti-cancer properties. For instance, researchers at the University of California have reported that derivatives of this compound exhibit potent inhibition of COX-2 enzymes, which are implicated in inflammatory diseases such as arthritis.

Beyond its medicinal applications, tert-butyl N-5-(bromomethyl)-2,4-dimethoxyphenylcarbamate has also found use in materials science. Its unique combination of functional groups makes it suitable for the preparation of functional polymers and coatings. For example, the bromomethyl group can be used to introduce cross-linking sites in polymer networks, enhancing their mechanical properties and thermal stability.

The environmental impact of tert-butyl N-5-(bromomethyl)-2,4-dimethoxyphenylcarbamate is another important consideration. Studies have shown that it has low toxicity to aquatic organisms and does not persist in the environment when used responsibly. However, proper handling and disposal practices should always be followed to minimize any potential risks.

In conclusion, tert-butyl N-5-(bromomethyl)-2,4-dimethoxyphenylcarbamate (CAS No. 2138217-67-9) is a multifaceted compound with diverse applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and reactivity profile make it an invaluable tool for researchers and chemists working in these fields. As ongoing research continues to uncover new possibilities for its use, this compound is likely to remain an important player in the development of innovative solutions to scientific challenges.